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Compound of Interest

Compound Name: Propyl perfluoroheptanoate

Cat. No.: B15415517 Get Quote

IUPAC Name: Propyl 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoate[1]

Chemical Formula: C₁₀H₇F₁₃O₂[1]

Molecular Weight: 406.14 g/mol [1]

This technical guide provides a comprehensive overview of propyl perfluoroheptanoate, a

per- and polyfluoroalkyl substance (PFAS). The information is intended for researchers,

scientists, and professionals in drug development and related fields.

Chemical and Physical Properties
Quantitative data for propyl perfluoroheptanoate is limited in publicly accessible literature.

The following table summarizes available computed and experimental data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15415517?utm_src=pdf-interest
https://www.sigmaaldrich.com/JP/en/sds/aldrich/374369?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/374369?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/374369?userType=undefined
https://www.benchchem.com/product/b15415517?utm_src=pdf-body
https://www.benchchem.com/product/b15415517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15415517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Physical State Not reported

Boiling Point Not reported

Melting Point Not reported

Density Not reported

Kovats Retention Index 807
NIST Mass Spectrometry Data

Center

LogP (calculated) Not reported

Spectroscopic Data
Detailed experimental spectroscopic data such as ¹H NMR, ¹³C NMR, and mass spectrometry

for propyl perfluoroheptanoate are not readily available in the reviewed literature.

Researchers would typically acquire this data as part of a standard chemical characterization.

Synthesis
A specific, detailed experimental protocol for the synthesis of propyl perfluoroheptanoate was

not found in the surveyed scientific literature. However, a general approach to the synthesis of

a perfluorinated ester such as this would typically involve the esterification of

perfluoroheptanoic acid with propanol. This reaction is commonly acid-catalyzed.

Generalized Experimental Protocol for Esterification:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine perfluoroheptanoic acid and a molar excess of propanol.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid.

Reaction: Heat the mixture to reflux for several hours. The reaction progress can be

monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography

(GC).
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Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with a suitable organic solvent (e.g., diethyl ether) and wash with a saturated sodium

bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate),

filter, and concentrate the solvent under reduced pressure. The crude product can then be

purified by distillation or column chromatography to yield pure propyl perfluoroheptanoate.

Biological Activity and Signaling Pathways
There is a significant lack of specific research on the biological activity and associated

signaling pathways of propyl perfluoroheptanoate. However, given its classification as a

PFAS, it is plausible that it may share some toxicological properties with other better-studied

PFAS compounds.

Research on related PFAS, such as perfluorooctanoic acid (PFOA), has indicated potential

interactions with various biological pathways. These studies suggest that some PFAS can

activate nuclear receptors like PPARα and may be involved in pathways related to lipid

metabolism and immune response. It is important to note that these are general observations

for the broader class of PFAS and may not be directly applicable to propyl
perfluoroheptanoate without specific experimental validation.

Due to the absence of specific data for propyl perfluoroheptanoate, a signaling pathway

diagram cannot be provided for this compound. A generalized workflow for investigating the

potential biological activity of a novel compound is presented below.

Safety and Handling
A specific Safety Data Sheet (SDS) for propyl perfluoroheptanoate was not found. However,

based on the SDS for the closely related compound perfluoroheptanoic acid, it should be

handled with caution. Perfluoroheptanoic acid is classified as causing severe skin burns and

eye damage, and it is harmful if swallowed. It is also suspected of causing cancer and may

damage fertility or the unborn child. Given these potential hazards for a related compound, it is

prudent to handle propyl perfluoroheptanoate with appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, and to work in a well-ventilated area.
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Visualizations
Logical Workflow for Compound Synthesis and Characterization
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Caption: A generalized workflow for the synthesis and characterization of propyl
perfluoroheptanoate.

Experimental Workflow for Biological Activity Screening
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Experimental Workflow for Biological Activity Screening
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Caption: A standard workflow for assessing the biological activity of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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